Cas no 652965-03-2 (Propanedial, (2-methoxyphenyl)-)

Propanedial, (2-methoxyphenyl)- structure
652965-03-2 structure
Product Name:Propanedial, (2-methoxyphenyl)-
CAS No:652965-03-2
MF:C10H10O3
MW:178.184603214264
CID:401571
PubChem ID:53434166
Update Time:2025-04-19

Propanedial, (2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedial, (2-methoxyphenyl)-
    • 2-(2-methoxyphenyl)propanedial
    • SCHEMBL15331984
    • DTXSID10700680
    • 652965-03-2
    • (2-Methoxyphenyl)propanedial
    • AKOS006278293
    • Inchi: 1S/C10H10O3/c1-13-10-5-3-2-4-9(10)8(6-11)7-12/h2-8H,1H3
    • InChI Key: WDIRQJLJRVMFLT-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C(C=O)C=O

Computed Properties

  • Exact Mass: 178.063
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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